Cas no 93668-43-0 (2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride)

2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride structure

93668-43-0 structure

Product Name:2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride

CAS No:93668-43-0

MF:C₅H₁₀ClN₃

MW:147.605999469757

MDL:MFCD06798214

CID:61640

PubChem ID:12377913

Update Time:2024-10-26

2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(Imidazole-1yl)ethylamine dihydrochloride
- 2-(1H-Imidazol-1-yl)ethanamine 2-(1H-imidazolyl)ethylamine dihydrochloride
- 2-(1H-Imidazol-1-yl)ethanamine
- 2-(1H-imidazol-1-yl)ethylamine dihydrochloride
- 2-Imidazol-1-ylethylamin Hydrchlorid
- 2-(1-IMidazolyl)ethylaMine Dihydrochloride
- 1-(2-aminoethyl)imidazole dihydrochloride
- 2-(IMIDAZOLE-1-YL)-ETHYLAMINE
- 2-imidazol-1-yl-ethylamine,dihydrochloride
- 2-Imidazol-1-yl-aethylamin,Dihydrochlorid
- 2-Imidazol-1-ylethanamine
- 2-(1H-Imidazol-1-yl)ethanamine dihydrochloride
- 2-imidazol-1-ylethanamine,hydrochloride
- 1H-Imidazole-1-ethanamine, dihydrochloride
- 1-(2-Aminoethyl)-1H-imidazole dihydrochloride
- [2-(1H-imidazol-1-yl)ethyl]amine dihydrochloride
- 2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride
- ZFRZYBZIYLHQTL-UHFFFAOYSA-N
- 2-Imidazol-1-yl-ethylamine DiHCl
- Z
- 1H-Imidazole-1-ethanamine, dihydrochloride (9CI)
- 2-(Imidazol-1-yl)-ethylamine dihydrochloride
- 93668-43-0
- DS-1329
- 2-(1H-imidazol-1-yl)ethanaminedihydrochloride
- 1H-imidazole-1-ethanamine dihydrochloride
- CS-W005094
- PS-8517
- SY014254
- F2184-0221
- 2-imidazol-1-ylethanamine;dihydrochloride
- MFCD06798214
- AKOS005144490
- ?-AMINOETHYLIMIDAZOLE DIHYDROCHLORIDE
- 2-imidazol-1-yl-ethylamine dihydrochloride
- SCHEMBL2183500
- MDL： MFCD06798214
- Inchi： 1S/C5H9N3.ClH/c6-1-3-8-4-2-7-5-8;/h2,4-5H,1,3,6H2;1H
- InChI Key： VOALRMMSSHIANT-UHFFFAOYSA-N
- SMILES： Cl.N1=CN(CCN)C=C1

Computed Properties

Exact Mass: 111.08
Monoisotopic Mass: 111.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 64.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 43.8
XLogP3: _1

Experimental Properties

Density: 1.15
Melting Point: 214-216°C
Boiling Point: 283 °C
Flash Point: 125.234℃
Refractive Index: 1.577
PSA: 43.84000
LogP: 0.54210

2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazard Category Code： 36/37/38-41-37/38
Safety Instruction： 26-36/37/39-39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Room Temperature

2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	093668-250mg	2-(Imidazole-1yl)ethylamine dihydrochloride	93668-43-0	95%	250mg	￡24.00	2022-03-01
Fluorochem	093668-1g	2-(Imidazole-1yl)ethylamine dihydrochloride	93668-43-0	95%	1g	￡55.00	2022-03-01
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Chemenu	CM187337-1g	2-Imidazol-1-yl-ethylamine dihydrochloride	93668-43-0	95+%	1g	$91	2021-08-05
Chemenu	CM187337-5g	2-Imidazol-1-yl-ethylamine dihydrochloride	93668-43-0	95+%	5g	$437	2021-08-05
Chemenu	CM187337-10g	2-Imidazol-1-yl-ethylamine dihydrochloride	93668-43-0	95+%	10g	$657	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-WB223-200mg	2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride	93668-43-0	98%	200mg	162.0CNY	2021-08-04
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2-(1H-imidazol-1-yl)ethan-1-amine dihydrochloride Production Method

Production Method 1

288-32-4

10431-98-8

93668-43-0

Reaction Conditions

1.1 Catalysts: Zinc chloride ; 26 h, 180 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 4 h, reflux

Reference

: A new method for the synthesis of N-(2-aminoethyl)azoles by alkylation of azoles with 2-alkyl-4,5-dihydrooxazoles

Popkov, S. V.; Skvortsova, M. N., Russian Chemical Bulletin, 2006, 55(10), 1848-1851

Production Method 2

288-32-4

574-98-1

93668-43-0

Reaction Conditions

1.1 Solvents: Acetone
1.2 Reagents: Hydrazine Solvents: Ethanol , Water

Reference

: Hydration of acylimidazoles: tetrahedral intermediates in acylimidazole hydrolysis and nucleophilic attack by imidazole on esters. The question of concerted mechanisms for acyl transfers

Guthrie, J. Peter; Pike, David C., Canadian Journal of Chemistry, 1987, 65(8), 1951-69

Production Method 3

93668-43-0

Reaction Conditions

Reference

: Preparation of imidazole-containing peptide and amino acid derivatives as inhibitors of farnesyl protein transferase.

, European Patent Organization, , ,

Production Method 4

93668-43-0

Reaction Conditions

Reference

: Substituted N-[ω-(1H-imidazol-1-yl)alkyl]amides

, Federal Republic of Germany, , ,

Production Method 5

288-32-4

870-24-6

93668-43-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ; 0.5 h, rt
1.2 Catalysts: Tetrabutylammonium bromide ; overnight, 80 - 120 °C

Reference

: Simplified method for preparation of 5,6,7,8-tetrahydroimidazolo[1,5-a]pyrazine

, China, , ,

Production Method 6

72459-53-1

93668-43-0

Reaction Conditions

1.1 Reagents: Hydrazine Solvents: Ethanol ; 4 h, reflux

Reference

: Novel Aryl Substituted Pyrazoles as Small Molecule Inhibitors of Cytochrome P450 CYP121A1: Synthesis and Antimycobacterial Evaluation

Taban, Ismail M.; Elshihawy, Hosam E. A. E.; Torun, Beyza; Zucchini, Benedetta; Williamson, Clare J.; et al, Journal of Medicinal Chemistry, 2017, 60(24), 10257-10267

Production Method 7

288-32-4

574-98-1

93668-43-0

Reaction Conditions

1.1 Reagents: Hydrazine , Hydrochloric acid

Reference

: Synthesis of bi- and tridentate imidazole ligands

Sundberg, Richard J.; Mente, Donald C.; Yilmaz, Ibrahim; Gupta, Goutam, Journal of Heterocyclic Chemistry, 1977, 14(7), 1279-81

Production Method 8

93668-43-0

Reaction Conditions

Reference

: Preparation of N-(heterocyclylacyl)peptides containing 4(S)-amino-5-cyclohexyl-3(S)-hydroxypentanoic acid (ACHPA) amides as renin inhibitors

, European Patent Organization, , ,

Production Method 9

93668-43-0

Reaction Conditions

Reference

: Nitroimidazole derivatives as antitumor targeting agents, their preparation, and pharmaceutical compositions containing them

, World Intellectual Property Organization, , ,

Production Method 10

93668-43-0

Reaction Conditions

Reference

: On a new class of mixed-function drugs associating nitroimidazoles and CENU: the NICE-NU

Carminati, A.; Barascut, J. L.; Chenut, E.; Bourut, C.; Mathe, G.; et al, Anti-Cancer Drug Design, 1988, 3(1), 57-65